Cas no 68812-95-3 (L-Aspartic acid, monomethyl ester)

• Product Name: L-Aspartic acid, monomethyl ester
• CAS No: 68812-95-3
• MF: C₅H₈NO₄
• MW: 146.121321678162
• CID: 392562
• PubChem ID: 57352248
• Update Time: 2025-04-19

L-Aspartic acid, monomethyl ester Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, monomethyl ester
• DTXSID30722480
• Methyl L-aspartate
• SWWBMHIMADRNIK-VKHMYHEASA-M
• (3S)-3-Amino-4-methoxy-4-oxobutanoate
• 68812-95-3

• Inchi： 1S/C5H9NO4/c1-10-5(9)3(6)2-4(7)8/h3H,2,6H2,1H3,(H,7,8)/p-1/t3-/m0/s1
• InChI Key： SWWBMHIMADRNIK-VKHMYHEASA-M
• SMILES： O(C)C([C@H](CC(=O)[O-])N)=O

Computed Properties

• Exact Mass: 146.04534
• Monoisotopic Mass: 146.04533274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 92.45